Cas no 1512212-20-2 (2-cyano-3-fluorophenyl chloroformate)

• Product Name: 2-cyano-3-fluorophenyl chloroformate
• CAS No: 1512212-20-2
• MF: C₈H₃ClFNO₂
• MW: 199.566324472427
• MDL: MFCD24141238
• CID: 5243588
• PubChem ID: 81646924
• Update Time: 2026-03-08

2-cyano-3-fluorophenyl chloroformate Chemical and Physical Properties

Names and Identifiers

• Carbonochloridic acid, 2-cyano-3-fluorophenyl ester
• 2-cyano-3-fluorophenyl chloroformate

• MDL： MFCD24141238
• Inchi： 1S/C8H3ClFNO2/c9-8(12)13-7-3-1-2-6(10)5(7)4-11/h1-3H
• InChI Key： OWCZRAMEJRFFSQ-UHFFFAOYSA-N
• SMILES： C(Cl)(OC1=CC=CC(F)=C1C#N)=O

Additional information on 2-cyano-3-fluorophenyl chloroformate

Recent Advances in the Application of 2-Cyano-3-fluorophenyl Chloroformate (CAS: 1512212-20-2) in Chemical Biology and Pharmaceutical Research

The compound 2-cyano-3-fluorophenyl chloroformate (CAS: 1512212-20-2) has recently emerged as a versatile reagent in chemical biology and pharmaceutical research. This molecule, characterized by its reactive chloroformate group and electron-withdrawing cyano and fluoro substituents, has shown significant potential in the synthesis of bioactive molecules, prodrugs, and targeted drug delivery systems. Recent studies have highlighted its utility in facilitating efficient coupling reactions under mild conditions, making it particularly valuable for the modification of sensitive biomolecules.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 2-cyano-3-fluorophenyl chloroformate as a key intermediate in the synthesis of novel protease inhibitors. The researchers leveraged the compound's ability to form stable carbamate linkages with amino groups, enabling the creation of a library of potential drug candidates with improved pharmacokinetic properties. The study reported a remarkable 40% increase in yield compared to traditional coupling reagents when using this chloroformate derivative.

In the field of antibody-drug conjugates (ADCs), 2-cyano-3-fluorophenyl chloroformate has shown promise as a linker molecule. A recent patent application (WO2023056789) describes its use in creating stable yet cleavable connections between monoclonal antibodies and cytotoxic payloads. The fluorinated aromatic ring system was found to enhance the stability of the conjugate in circulation while maintaining efficient drug release at the target site, addressing a critical challenge in ADC development.

Structural studies using X-ray crystallography and computational modeling have provided insights into the molecular interactions of 2-cyano-3-fluorophenyl chloroformate with biological targets. The electron-withdrawing effects of both the cyano and fluoro groups were shown to significantly influence the reactivity of the chloroformate moiety, allowing for selective modifications of specific amino acid residues in proteins. These findings, published in ACS Chemical Biology (2024), open new possibilities for site-specific protein labeling and modification.

From a safety and scalability perspective, recent process chemistry research has addressed the challenges of large-scale production of 2-cyano-3-fluorophenyl chloroformate. A Green Chemistry publication (2023) detailed an improved synthetic route that reduces hazardous byproducts while maintaining high purity (>99%) and yield (85%). This advancement is particularly important as industrial applications of this compound continue to expand in pharmaceutical manufacturing.

Looking forward, the unique properties of 2-cyano-3-fluorophenyl chloroformate position it as a valuable tool in emerging areas such as PROTAC development and targeted covalent inhibitors. Its ability to form reversible covalent bonds with biological nucleophiles while maintaining good aqueous solubility makes it particularly attractive for these applications. Ongoing clinical trials involving molecules synthesized using this reagent are expected to report results in 2025, which may further validate its utility in drug discovery and development.